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Welcome to the technical support center for polarizing optical microscopy (POM) of liquid

crystals. This guide is designed for researchers, scientists, and drug development

professionals to troubleshoot common artifacts and challenges encountered during

experimentation. Our goal is to provide you with the expertise and practical steps needed to

acquire high-quality, artifact-free images, ensuring the integrity of your results.

Introduction: The "Why" Behind the Artifacts
Polarizing optical microscopy is a powerful technique for characterizing the anisotropic nature

of liquid crystals. It allows us to visualize the rich variety of textures that correspond to different

liquid crystalline phases. However, the very principles that make POM so informative—

polarized light and birefringence—also make it susceptible to a range of artifacts. These

artifacts are not just blemishes on an image; they can be misinterpreted as genuine structural

features, leading to incorrect phase identification and flawed conclusions.

This guide is structured as a series of frequently asked questions and troubleshooting

workflows. We will delve into the root causes of common problems, providing not just the "how-
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to" for fixing them, but also the "why" behind the solutions. This approach is designed to

empower you with a deeper understanding of your instrument and samples, transforming

troubleshooting from a chore into an insightful part of the scientific process.

Part 1: Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses the most common issues encountered in POM of liquid crystals. Each

question is followed by a detailed explanation of the causes and a step-by-step guide to

resolving the issue.

FAQ 1: Why is my background not completely dark
when the polarizers are crossed?
Symptom: With no sample on the stage and the polarizer and analyzer crossed (at 90° to each

other), the field of view is not uniformly black but appears gray or has patches of light. This is

often referred to as "light leakage" or "poor extinction."

Cause: Perfect extinction is the ideal scenario where crossed polarizers block all light. In

practice, several factors can compromise this:

Misalignment of Polarizers: The polarizer and analyzer may not be perfectly at 90° to each

other.

Strain in Optics: Residual stress in the objective lens, condenser, or even the glass slide can

induce birefringence, causing light to "leak" through the analyzer.

High-NA Objectives: High numerical aperture (NA) objectives, especially immersion

objectives, can depolarize the light, leading to incomplete extinction.

Dirty Optics: Dust or smudges on any optical surface can scatter light, degrading extinction.

Troubleshooting Guide:

Check Polarizer Alignment:

Remove any sample and compensators from the light path.
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Set the microscope to its lowest magnification.

Cross the polarizer and analyzer. If the background is not dark, rotate the analyzer (or

polarizer) slightly until the darkest possible background is achieved. Most modern

microscopes have click-stops at the 0° and 90° positions, but fine-tuning may be

necessary.

Identify Strained Optics:

With the polarizers crossed and providing the best possible extinction, rotate the empty

stage. If the brightness of the background changes as the stage rotates, it is likely due to

strain in the slide. Use a high-quality, strain-free slide for your samples.

If the background remains uneven, rotate each objective in the turret. If one objective

shows significantly worse extinction than others, it may have internal strain. This is more

common in higher-magnification, high-NA objectives. Consult your microscope

manufacturer for solutions.

Clean the Optical Path:

Systematically clean all accessible optical surfaces, including the condenser lens,

objective front lens, eyepieces, and the glass slide. Use appropriate lens cleaning solution

and tissue.

Workflow for Achieving Good Extinction
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Start: Poor Extinction
Step 1: Check Polarizer Alignment

Rotate analyzer/polarizer for darkest view.
Alignment Correct?

Step 2: Clean Optical Path

Clean slide, objective, condenser, eyepieces.No

Result: Good Extinction

Yes

Problem Solved?

Step 3: Check for Strain

Rotate empty stage. Rotate objectives.
No

Yes

Source of Strain?

Use Strain-Free Slides
Slide

Consult Manufacturer

Objective may have internal strain.

Objective

Click to download full resolution via product page

Caption: Troubleshooting workflow for poor extinction.

FAQ 2: Why do I see a "Maltese cross" pattern in the
background or in my isotropic phase?
Symptom: A dark cross-shaped artifact, known as a Maltese cross, is visible in the field of view,

especially at higher magnifications, even when viewing an isotropic material or a liquid crystal

in its isotropic phase.

Cause: This is a conoscopic artifact that arises from the convergence of polarized light by the

condenser and its collection by the objective. When a high-NA condenser is used, the light rays

pass through the sample at a range of angles. Even with crossed polarizers, some of these

oblique rays can pass through the analyzer, creating an interference pattern at the back focal

plane of the objective. This pattern, which is what a Maltese cross is, can be projected into the

image plane if the microscope is not properly focused or if the illumination is not correctly set

for orthoscopic viewing.

Troubleshooting Guide:

Adjust the Condenser Aperture:
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The most common cause is having the condenser aperture diaphragm wide open.

While looking through the eyepieces, gradually close the condenser aperture diaphragm.

You should see the Maltese cross diminish and the contrast in your sample improve. For

orthoscopic viewing, the condenser aperture should typically be set to about 70-80% of

the objective's NA.

Ensure Köhler Illumination:

Proper illumination is critical in microscopy. Misaligned Köhler illumination can make

conoscopic artifacts more prominent.

Protocol for Köhler Illumination:

1. Focus on your sample.

2. Close the field diaphragm until you see its edges in the field of view.

3. Focus the condenser by moving it up or down until the edges of the field diaphragm are

sharp.

4. Center the field diaphragm using the condenser centering screws.

5. Open the field diaphragm until it is just outside the field of view.

6. Remove an eyepiece and look down the tube. Adjust the condenser aperture diaphragm

until it illuminates about 70-80% of the objective's back focal plane.

Logical Relationship of Illumination and Artifacts
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Illumination Settings

Potential Artifacts

Image Quality

Köhler Illumination

High-Resolution, High-Contrast Image

Enables

Improper Köhler

Condenser Aperture

Controls Contrast

Aperture Too Open

Maltese CrossUneven Illumination Glare & Low Contrast

Click to download full resolution via product page

Caption: Relationship between illumination settings and image quality.

FAQ 3: My sample shows beautiful colors, but they
change across the field of view. Why?
Symptom: The interference colors of your liquid crystal domains are not uniform for a given

orientation. For example, a nematic schlieren texture shows a color gradient from one side of

the image to the other.

Cause: This is often due to a "wedge" effect in your sample preparation.

Uneven Sample Thickness: If the coverslip is not parallel to the slide, the sample thickness

will vary across the field of view. Since interference color is dependent on the retardation (Δn

* d, where Δn is birefringence and d is thickness), a change in thickness will result in a

change in color.
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Temperature Gradient: If you are using a hot stage, a non-uniform temperature across the

sample can cause this artifact, as the birefringence of many liquid crystals is temperature-

dependent.

Troubleshooting Guide:

Improve Sample Preparation:

Use spacer beads or a film of a known thickness to ensure a uniform sample gap.

When placing the coverslip, apply gentle and even pressure to spread the liquid crystal.

Avoid pressing down on only one side.

For viscous samples, allow sufficient time for the sample to equilibrate and fill the gap

uniformly before sealing.

Verify Hot Stage Uniformity:

Check the specifications of your hot stage for temperature uniformity.

Allow the stage to equilibrate at the set temperature for a longer period before starting

your observation.

Use a calibrated thermocouple to check for temperature gradients across the viewing area

if you suspect a problem with the stage.

Part 2: Experimental Protocols
Protocol 1: Preparation of a Liquid Crystal "Wedge Cell"
for Artifact Diagnosis
A wedge cell is an excellent diagnostic tool. By creating a sample with a known thickness

gradient, you can observe how interference colors change with thickness. This helps in

distinguishing thickness-related artifacts from genuine textural features.

Materials:

Two high-quality microscope slides
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One coverslip

Two thin strips of a spacer material (e.g., Mylar film, ~25 µm thick)

Your liquid crystal sample

UV-curable epoxy or other sealant

Procedure:

Clean the microscope slides and coverslip thoroughly.

Place the two spacer strips along the two long edges of one of the microscope slides.

Place a small drop of the liquid crystal sample in the center of the slide.

Take the second microscope slide and place one edge on one of the spacers.

Gently lower the second slide, using the other spacer as a pivot, over the liquid crystal drop.

This will create a wedge shape with a continuously varying thickness.

The liquid crystal will fill the wedge by capillary action.

Seal the edges of the cell with epoxy.

Observation:

Under the polarizing microscope, you will see parallel bands of interference colors running

along the length of the wedge. Each band represents a region of equal thickness.

This allows you to directly correlate a specific interference color with a specific retardation

value, helping you to interpret your actual experimental samples more accurately.

Part 3: Data Presentation
Table 1: Common Artifacts and Their Primary Causes
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Artifact Visual Appearance Primary Cause(s)
Key
Troubleshooting
Step

Poor Extinction

Gray or bright

background with

crossed polarizers.

Misaligned polarizers;

strained optics; dirty

optics.

Rotate analyzer for

darkest background;

use strain-free slides.

Background Maltese

Cross

Dark cross-shape on

an isotropic

background.

Condenser aperture is

too wide; misaligned

illumination.

Close the condenser

aperture; perform

Köhler illumination.

Color Gradients

Non-uniform

interference colors

across the view.

Uneven sample

thickness (wedge

effect); temperature

gradient.

Use spacers for

uniform thickness;

allow hot stage to

equilibrate.

Disclination Lines
Sharp, dark lines

within the LC texture.

These are typically

real features of the LC

phase, not artifacts.

Characterize their

type (s = ±1/2, ±1) to

identify the phase.

Dust & Debris

Sharp, dark specks

that are in focus with

the sample.

Contamination of

slides, coverslips, or

the sample itself.

Clean all components

thoroughly before

sample preparation.

Air Bubbles
Round, bright objects

with dark borders.

Trapped air during

sample preparation.

Prepare sample in a

vacuum or use a slow,

careful shearing

motion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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